Cas no 2308478-06-8 (1-(3R)-3-aminobutanoylazetidine-2-carboxamide)

• Product Name: 1-(3R)-3-aminobutanoylazetidine-2-carboxamide
• CAS No: 2308478-06-8
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6386455
• PubChem ID: 165740317
• Update Time: 2025-11-03

1-(3R)-3-aminobutanoylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-aminobutanoylazetidine-2-carboxamide
• 2308478-06-8
• 1-[(3R)-3-aminobutanoyl]azetidine-2-carboxamide
• EN300-1281713

• Inchi： 1S/C8H15N3O2/c1-5(9)4-7(12)11-3-2-6(11)8(10)13/h5-6H,2-4,9H2,1H3,(H2,10,13)/t5-,6?/m1/s1
• InChI Key： WHJPDUGXYLVUCM-LWOQYNTDSA-N
• SMILES： O=C(C[C@@H](C)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(3R)-3-aminobutanoylazetidine-2-carboxamide

Introduction to 1-(3R)-3-aminobutanoylazetidine-2-carboxamide (CAS No. 2308478-06-8)

The compound 1-(3R)-3-aminobutanoylazetidine-2-carboxamide, identified by its CAS number 2308478-06-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its unique azetidine core and amide functional group, has garnered attention for its potential applications in drug discovery and therapeutic development. The stereochemical configuration at the 3R position introduces a specific spatial arrangement that influences its biological activity, making it a subject of intense research interest.

In recent years, the exploration of heterocyclic compounds has been pivotal in the design of novel therapeutic agents. The azetidine ring, a six-membered saturated heterocycle, is known for its structural versatility and ability to mimic natural amino acid scaffolds. This feature makes it an attractive motif for developing bioactive molecules with enhanced binding affinity and selectivity. The presence of an amide linkage in 1-(3R)-3-aminobutanoylazetidine-2-carboxamide further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 3R stereocenter in particular has been implicated in the activity of several pharmacologically relevant compounds. By leveraging this stereochemical feature, researchers aim to develop molecules with optimized pharmacokinetic profiles and reduced side effects. The butanoyl side chain and the azetidine ring together create a framework that can be modified to target specific biological pathways, making this compound a promising candidate for further investigation.

Recent studies have highlighted the role of azetidine derivatives in modulating various disease-related pathways. For instance, modifications of the azetidine scaffold have been explored in the development of antimicrobial agents, where the rigid cyclic structure contributes to improved binding to bacterial enzymes. Similarly, derivatives of this class have shown promise in anti-inflammatory applications, targeting key inflammatory mediators. The amide group in 1-(3R)-3-aminobutanoylazetidine-2-carboxamide is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate recognition.

The synthesis of 1-(3R)-3-aminobutanoylazetidine-2-carboxamide presents an interesting challenge due to the need to maintain the 3R stereochemistry throughout the synthetic process. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve high enantiomeric purity. These synthetic strategies not only ensure the integrity of the compound's stereochemical configuration but also pave the way for scalable production methods. The ability to produce enantiomerically pure forms is critical for evaluating the compound's biological activity and therapeutic potential.

In vitro studies have begun to elucidate the biological profile of 1-(3R)-3-aminobutanoylazetidine-2-carboxamide. Initial assays suggest that this compound exhibits moderate activity against certain enzymatic targets, with particular interest in its interaction with proteases involved in inflammation and cell signaling. The amide group's ability to engage in hydrophobic and polar interactions with these targets underscores its potential as a lead compound for drug development. Furthermore, preliminary toxicity studies indicate that the molecule is well-tolerated at tested doses, suggesting a favorable safety profile.

The integration of computational modeling into drug discovery has accelerated the evaluation process for compounds like 1-(3R)-3-aminobutanoylazetidine-2-carboxamide. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These simulations not only provide insights into how the compound interacts with its biological targets but also guide structural modifications aimed at improving potency and selectivity. By combining experimental data with computational predictions, researchers can rapidly refine lead compounds into optimized drug candidates.

The future direction of research on 1-(3R)-3-aminobutanoylazetidine-2-carboxamide lies in exploring its mechanism of action and developing derivatives with enhanced therapeutic properties. Investigating how this compound modulates disease-related pathways will provide a deeper understanding of its biological effects and inform future drug design strategies. Additionally, exploring analogs with different substituents on the azetidine ring or varying lengths of the butanoyl side chain could uncover novel bioactivities and expand its therapeutic applications.

In conclusion, 1-(3R)-3-aminobutanoylazetidine-2-carboxamide (CAS No. 2308478-06-8) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its potential as a therapeutic agent is underscored by ongoing research efforts aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of disease pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions.